Cas no 918516-27-5 (5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine)

• Product Name: 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine
• CAS No: 918516-27-5
• MF: C₁₃H₉ClN₂
• MW: 228.676961660385
• MDL: MFCD22682656
• CID: 773922
• PubChem ID: 58086096
• Update Time: 2025-10-28

5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 5-(4-chlorophenyl)-
• 5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine
• AK160999
• AX8267091
• ST24044199
• 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-b]pyridine (ACI)
• 5-(4-Chlorophenyl)-7-azaindole
• DTXSID20728774
• MFCD22682656
• SCHEMBL410298
• AKOS024464287
• DS-9833
• CS-0158093
• DB-219150
• 1356397-48-2
• 918516-27-5
• AC-26972
• 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine

• MDL： MFCD22682656
• Inchi： 1S/C13H9ClN2/c14-12-3-1-9(2-4-12)11-7-10-5-6-15-13(10)16-8-11/h1-8H,(H,15,16)
• InChI Key： AIRHBAXIGSQPNX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2C=C3C(NC=C3)=NC=2)=CC=1

Computed Properties

• Exact Mass: 228.0454260g/mol
• Monoisotopic Mass: 228.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 3.6

5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine

Introduction to 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine (CAS No. 918516-27-5)

5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine, identified by the CAS number 918516-27-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolopyridine class, a scaffold that has been extensively studied for its role in modulating various biological pathways. The presence of a chlorophenyl group at the 4-position and the fused pyrrole-pyridine ring system contribute to its distinct chemical and pharmacological characteristics, making it a valuable candidate for further exploration in drug discovery.

The molecular structure of 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine consists of a pyrrole ring fused to a pyridine ring, with a chlorophenyl substituent attached at the 4-position of the pyrrole ring. This arrangement creates a molecule with potential interactions at multiple binding sites, which is a key factor in its pharmacological relevance. The chlorophenyl group introduces a hydrophobic moiety that can interact with lipid rafts and other membrane-bound proteins, while the nitrogen-rich heterocyclic system allows for hydrogen bonding and other non-covalent interactions with biological targets.

In recent years, there has been growing interest in pyrrolopyridine derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the areas of oncology, inflammation, and central nervous system disorders. The structural features of 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine make it an attractive candidate for further investigation, as it combines the favorable properties of both pyrrole and pyridine moieties. The chlorophenyl group enhances lipophilicity, which can improve oral bioavailability, while the nitrogen atoms in the heterocyclic system provide multiple sites for interaction with biological targets.

One of the most compelling aspects of 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine is its potential role as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. The ability of this compound to inhibit specific kinases could lead to the development of targeted therapies that minimize side effects associated with broader-spectrum inhibitors. Furthermore, the fused heterocyclic system may allow for selective binding to kinases by exploiting differences in binding pocket geometry and electrostatic interactions.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing pyrrolopyridine derivatives for pharmacological use. Modifications to the core scaffold, such as changes in substitution patterns or ring fusion strategies, can significantly alter biological activity. In the case of 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine, the chlorophenyl group appears to be a critical determinant of its pharmacological profile. This substituent not only influences lipophilicity but also contributes to interactions with biological targets through electronic effects and steric hindrance.

The synthesis of 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the chlorophenyl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, which is essential for both preclinical and clinical studies. The availability of high-quality starting materials and well-established synthetic protocols has facilitated its use in various research applications.

From a medicinal chemistry perspective, 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine represents an interesting example of how structural modifications can influence biological activity. The combination of a chlorinated aromatic ring with a nitrogen-rich heterocyclic system creates a molecule with multiple potential interaction points with biological targets. This feature makes it a versatile scaffold for designing molecules with specific pharmacological properties. Researchers have explored various derivatives of this compound to enhance potency, selectivity, and pharmacokinetic profiles.

In conclusion,5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine (CAS No. 918516-27-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further exploration in drug discovery efforts targeting various diseases. As our understanding of structure-activity relationships continues to evolve，this compound will likely play an important role in developing next-generation therapeutic agents.